Cas no 7702-68-3 (Inosine,2',3',5'-tricyclohexanecarbamate (8CI))

Inosine,2',3',5'-tricyclohexanecarbamate (8CI) structure
7702-68-3 structure
Product Name:Inosine,2',3',5'-tricyclohexanecarbamate (8CI)
CAS No:7702-68-3
MF:C34H42N4O11
MW:682.717489719391
CID:579501
Update Time:2024-02-05

Inosine,2',3',5'-tricyclohexanecarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,2',3',5'-tricyclohexanecarbamate (8CI)
    • 1-(4-methoxyphenyl)-3-methylidenepyrrolidine-2,5-dione
    • 2,5-Pyrrolidinedione, 1-(4-methoxyphenyl)-3-methylene-
    • AC1L40WD
    • BRN 0168517
    • Itaconimide, N-(4-methoxyphenyl)-
    • N-(4-Methoxyphenyl)itaconimide
    • N-p-Anisyl-2-methylenesuccinimide
    • NSC 222702
    • Inchi: 1S/C34H42N4O11/c39-17-32(10-4-1-5-11-32)29(43)46-16-22-24(48-30(44)33(18-40)12-6-2-7-13-33)25(49-31(45)34(19-41)14-8-3-9-15-34)28(47-22)38-21-37-23-26(38)35-20-36-27(23)42/h17-22,24-25,28H,1-16H2,(H,35,36,42)/t22-,24-,25-,28-/m1/s1
    • InChI Key: KHYURKHDUITRTG-ZYWWQZICSA-N
    • SMILES: C(OC(=O)C1(C=O)CCCCC1)[C@H]1O[C@@H](N2C3=C(C(=NC=N3)O)N=C2)[C@H](OC(=O)C2(C=O)CCCCC2)[C@@H]1OC(=O)C1(C=O)CCCCC1

Computed Properties

  • Exact Mass: 217.07393
  • Monoisotopic Mass: 217.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.26
  • Boiling Point: 366°C at 760 mmHg
  • Flash Point: 175.1°C
  • Refractive Index: 1.589
  • PSA: 46.61
  • LogP: 5.10360
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